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Compound of Interest

Compound Name:
2,6-Dimethoxypyridine-3,5-

diamine

Cat. No.: B1586933 Get Quote

This technical guide provides a comprehensive overview of the known physical properties of

2,6-Dimethoxypyridine-3,5-diamine and its common salt forms. The information is intended

for researchers, scientists, and professionals in drug development who are working with this

compound.

Overview and Forms of the Compound
2,6-Dimethoxypyridine-3,5-diamine is a substituted pyridine derivative. In laboratory and

commercial settings, it is commonly available as the free base and in its dihydrochloride and

tetrahydrochloride salt forms. The salt forms often exhibit different solubility and stability

profiles compared to the free base, which can be advantageous for various applications.

Quantitative Physical Properties
The following table summarizes the key physical and chemical properties of 2,6-
Dimethoxypyridine-3,5-diamine and its hydrochloride salts.
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Property

2,6-
Dimethoxypyridine-
3,5-diamine (Free
Base)

2,6-
Dimethoxypyridine-
3,5-diamine
Dihydrochloride

2,6-
Dimethoxypyridine-
3,5-diamine
Tetrahydrochloride

CAS Number 85679-78-3[1] 56216-28-5[2]
56216-28-5 (related)

[3]

Molecular Formula C₇H₁₁N₃O₂[1] C₇H₁₃Cl₂N₃O₂[2] C₇H₁₅Cl₄N₃O₂[3]

Molecular Weight 169.18 g/mol [1] Not explicitly found
315.0 g/mol

(computed)[3]

Appearance Not explicitly found
White to pale yellow

crystalline solid
Not explicitly found

Solubility Not explicitly found
Readily soluble in

water and alcohol
Not explicitly found

Purity ≥98%[1] >90%[2] Not explicitly found

Topological Polar

Surface Area (TPSA)
83.39 Å²[1] Not explicitly found Not explicitly found

LogP (octanol-water

partition coefficient)
0.2632[1] Not explicitly found Not explicitly found

Experimental Protocols
Detailed experimental protocols for the determination of the physical properties of this specific

compound are not readily available in the public domain. However, the following are

generalized, standard laboratory procedures that would be employed for such characterization.

Determination of Appearance
The appearance of a chemical compound is determined by visual inspection under controlled

lighting conditions.

Apparatus: A clean, dry watch glass or sample vial; spatula; adequate laboratory lighting.

Procedure:
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A small, representative sample of the substance is placed on the watch glass using a

clean spatula.

The sample is observed against a white background.

The color, state (e.g., crystalline, powder, amorphous), and any other notable

characteristics are recorded.

Determination of Solubility
Solubility is assessed by systematically attempting to dissolve the compound in various

solvents at a specified temperature.

Apparatus: A set of test tubes or small vials, a vortex mixer, a calibrated pipette or balance,

and a range of solvents (e.g., water, ethanol, methanol, DMSO).

Procedure:

A known mass (e.g., 1-10 mg) of the compound is added to a test tube.

A known volume (e.g., 1 mL) of the solvent is added to the test tube.

The mixture is agitated vigorously using a vortex mixer for a set period (e.g., 1-2 minutes).

The mixture is allowed to stand and is visually inspected for any undissolved solid.

If the solid dissolves completely, the compound is considered soluble at that concentration.

If not, it is classified as partially soluble or insoluble. The process can be repeated with

varying amounts of solute and solvent to determine a more precise solubility value.

Spectroscopic Analysis (¹³C NMR)
Nuclear Magnetic Resonance (NMR) spectroscopy is a key technique for elucidating the

chemical structure of a compound. A ¹³C NMR spectrum is available for the dihydrochloride salt

from commercial suppliers.[2]

Apparatus: An NMR spectrometer, NMR tubes, and an appropriate deuterated solvent in

which the compound is soluble.
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Procedure:

A precise amount of the compound is dissolved in a deuterated solvent (e.g., D₂O or

DMSO-d₆, given the solubility of the dihydrochloride salt).

The solution is transferred to an NMR tube.

The NMR tube is placed in the spectrometer.

The ¹³C NMR spectrum is acquired according to the instrument's standard operating

procedures. The resulting spectrum provides information about the number and chemical

environment of the carbon atoms in the molecule.

Diagrams and Workflows
While no specific signaling pathways involving 2,6-Dimethoxypyridine-3,5-diamine were

identified, the following diagram illustrates a general workflow for the characterization of a

novel chemical compound, which is a critical process in drug development and chemical

research.
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General Workflow for Chemical Compound Characterization

Synthesis & Purification
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Biological Activity Screening
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Workflow for the characterization of a chemical compound.
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Applications and Usage
2,6-Dimethoxypyridine-3,5-diamine and its salts are utilized in several areas of chemical

science:

Organic Synthesis: It serves as a versatile intermediate and building block in the synthesis of

more complex molecules.

Pharmaceutical Research: The compound is used as an intermediate in the preparation of

active pharmaceutical ingredients.

Cosmetic Industry: The dihydrochloride salt is used as a precursor in oxidative hair coloring

formulations.[4]

Catalysis: It can be employed as a catalyst in various organic reactions.

This guide provides a summary of the currently available information on the physical properties

of 2,6-Dimethoxypyridine-3,5-diamine. For any specific application, it is recommended to

consult the safety data sheet (SDS) and perform in-house analysis to confirm these properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1586933#physical-properties-of-2-6-
dimethoxypyridine-3-5-diamine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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